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Compound of Interest

Compound Name: Methyl 2,2-difluorohexanoate

Cat. No.: B1311288

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2,2-difluorohexanoate, a
fluorinated ester of interest in synthetic and medicinal chemistry. Due to the limited availability
of specific experimental data for this compound in public literature, this guide combines
established information with general methodologies and predicted data to serve as a valuable
resource.

Chemical and Physical Properties

Methyl 2,2-difluorohexanoate is a colorless liquid with the molecular formula C7H12F20:2. The

introduction of the gem-difluoro group at the a-position significantly influences the compound's
electronic properties and reactivity.
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Property Value Source
CAS Number 50889-47-9 [1]
Molecular Formula C7H12F202 [1]
Molecular Weight 166.17 g/mol [1]
Boiling Point 149 °C [1]
Density 1.048 g/cm3 [1]
Flash Point 43 °C [1]
Storage Temperature 2-8°C [1]

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for Methyl 2,2-difluorohexanoate is not readily
available in the surveyed literature, a general and robust method for the preparation of a,a-
difluoroesters from 2-acyl-1,3-dithianes can be adapted. This approach offers a reliable
pathway to the target molecule.

General Experimental Protocol: Synthesis of o,a-
Difluoroesters

This protocol is based on the fluorinative desulfurization of a corresponding dithiane precursor.
Step 1: Synthesis of the Dithiane Precursor

The synthesis begins with the acylation of 1,3-dithiane followed by alkylation to introduce the
butyl side chain.

o Diagram of the logical workflow:
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Step 1: Dithiane Precursor Synthesis

1,3-Dithiane

n-Butyllithium
(Deprotonation)

Acetyl Chloride
(Acylation)

LDA
(Deprotonation)

Butyl lodide
(Alkylation)
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Step 2: Fluorinative Desulfurization

G-Hexanoyl—lﬁ—dithiana

1,3-Dibromo-5,5-dimethylhydantoin
(Halogenation)

HF-Pyridine
(Fluorination)

Methanol
(Esterification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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